Cas no 119228-55-6 (Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 119228-55-6
• MF: C₁₇H₁₃N₅O₇S
• MW: 431.379421949387
• CID: 141471
• PubChem ID: 3088750
• Update Time: 2025-04-19

Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
• 2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• DTXSID70152348
• Acetic acid, ((5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-
• ((5-(3,5-Dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
• 119228-55-6

• Inchi： 1S/C17H13N5O7S/c1-29-14-4-2-11(3-5-14)20-16(18-19-17(20)30-9-15(23)24)10-6-12(21(25)26)8-13(7-10)22(27)28/h2-8H,9H2,1H3,(H,23,24)
• InChI Key： BWLAGYWPYBEBMY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=C(C=C(C=2)[N+](=O)[O-])[N+](=O)[O-])N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 431.05369
• Monoisotopic Mass: 431.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 194Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 697°C at 760 mmHg
• Flash Point: 375.4°C
• Refractive Index: 1.721
• PSA: 163.52